S-Benzoyl-3-mercapto-2-methylpropanoyl chloride

• CAS No.: 74654-91-4
• Molecular Formula: C11H11ClO2S
• Molecular Weight: 242.72 g/mol
• IUPAC Name: S-[(2R)-3-chloro-2-methyl-3-oxopropyl] benzenecarbothioate
• InChI: InChI=1S/C11H11ClO2S/c1-8(10(12)13)7-15-11(14)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3/t8-/m1/s1
• InChI Key: MJZHAVYNYFDSMZ-MRVPVSSYSA-N
• SMILES: CC(CSC(=O)C1=CC=CC=C1)C(=O)Cl
• Isomeric SMILES: C[C@H](CSC(=O)C1=CC=CC=C1)C(=O)Cl
• Synonyms: S-benzoyl-3-mercapto-2-methylpropanoyl chloride; S-benzoyl-3-mercapto-2-methylpropanoyl chloride, (S)-isomer; S-BMMPC

Description

S-Benzoyl-3-mercapto-2-methylpropanoyl chloride, also known as this compound, is a useful research compound. Its molecular formula is C11H11ClO2S and its molecular weight is 242.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Benzoylthio-2-methylpropanoic acid (11.6 g) in toluene (78 ml) was treated with thionyl chloride (4.6 ml). The resulting solution was warmed to 80° for 2.5 hours and then evaporated to dryness under reduced pressure to yield 3-benzoylthio-2-methylpropanoyl chloride. A solution of (±)-1,2,3,4-tetrahydro-2-quinolinecarboxylic acid hydrochloride (10.7 g) in pyridine (65 ml) was treated dropwise with the crude 3-benzoylthio-2-methylpropanoyl chloride with vigorous stirring. After stirring overnight, the reaction mixture was added to ice (900 g), acidified with 20% hydrochloric acid (130 ml), and extracted with ether (700 ml). The ether layer was dried over sodium sulfate and activated charcoal, and then concentrated to dryness to yield a viscous oil (25 g) which was dissolved in acetonitrile (100 ml) and treated with dicyclohexylamine (13 ml). The crystalline product, (±) 1-(3-benzoyl-2-methyl-1-oxopropyl)-1,2,3,4-tetrahydro-2-quinolinecarboxylic acid dicyclohexylamine salt, was collected by filtration; yield 3.6 g, m.p. 170°-173°.